3-[(2Z)-3-(2-methoxyethyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 3-[3-(2-methoxyethyl)-2-phenylimino-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H23N3O3S2/c1-22(2)28(24,25)18-11-7-8-16(14-18)19-15-27-20(23(19)12-13-26-3)21-17-9-5-4-6-10-17/h4-11,14-15H,12-13H2,1-3H3
• InChI Key: UWMVUYLIYKIAED-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CSC(=NC3=CC=CC=C3)N2CCOC

Description

The target compound features a 2,3-dihydro-1,3-thiazole core substituted with a 2-methoxyethyl group, a phenylimino moiety, and a benzenesulfonamide group. The Z-configuration at the imino bond is critical for its stereoelectronic properties. Its synthesis likely involves nucleophilic addition and alkylation steps akin to methods described for related sulfonamide-triazole hybrids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2Z)-3-(2-methoxyethyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring is formed through a cyclization reaction involving a thiourea derivative and a halogenated ketone.

Introduction of the Phenyl Group: The phenyl group is introduced via a nucleophilic substitution reaction, where a phenylamine reacts with the thiazole intermediate.

Attachment of the Methoxyethyl Group: The methoxyethyl group is added through an alkylation reaction using a suitable alkylating agent.

Formation of the Benzenesulfonamide Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring and the methoxyethyl group, leading to the formation of sulfoxides and sulfone derivatives.

Reduction: Reduction reactions can target the imine group, converting it to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the sulfonamide moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to facilitate substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: As a probe for studying enzyme interactions and as a potential inhibitor of specific biological pathways.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes and receptors. The thiazole ring and the sulfonamide moiety are key functional groups that facilitate binding to these targets. The compound can modulate biological pathways by inhibiting enzyme activity or blocking receptor interactions, leading to its observed effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Electronic and Spectral Properties

Key Compounds:

• Compound [9] () : 5-(4-(4-Bromophenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thione.
• Compound : (Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-2,3-dihydrothiazol-2-ylidene]-4-methyl-benzamide.
• Co-crystal: 4-Amino-N-(2,3-dihydro-1,3-thiazol-2-ylidene)benzenesulfonamide–2,4,6-tris(pyridin-2-yl)-1,3,5-triazine.

Feature	Target Compound	Compound [9]	Compound	Co-crystal
Core Structure	2,3-Dihydrothiazole	1,2,4-Triazole-thione	2,3-Dihydrothiazole	2,3-Dihydrothiazole + Triazine
Sulfonamide Group	N,N-Dimethylbenzenesulfonamide	4-Bromophenylsulfonyl	None (Benzamide substituent)	4-Aminobenzenesulfonamide
Key Substituents	2-Methoxyethyl, phenylimino	2,4-Difluorophenyl, Br	2-Methoxyphenyl, 4-methylbenzoyl	Pyridinyl triazine co-crystal
IR ν(C=S) (cm⁻¹)	Not reported	1247–1255	Not explicitly stated	Not reported
Tautomerism	Not observed	Thione-thiol equilibrium	Stable thione form	Co-crystal stabilizes sulfonamide

Insights :

• The N,N-dimethyl group in the target compound increases steric bulk compared to the 4-aminobenzenesulfonamide in , reducing hydrogen-bonding capacity but enhancing membrane permeability .
• Halogen substituents (e.g., Br in Compound [9]) enhance electron-withdrawing effects, which could modulate reactivity in nucleophilic environments .

Structural and Crystallographic Comparisons

Geometric Parameters (X-ray Data):

• Target Compound: No crystallographic data provided, but analogous compounds (e.g., ) show dihedral angles between aromatic rings ranging from −178.83° to 173.17°, indicating near-planar conformations .
• Co-crystal : The sulfathiazole component adopts a twisted conformation (torsion angle = −176.94°) due to steric interactions with the triazine co-former .

Implications :

• Planar conformations (as in ) favor π-π stacking, critical for solid-state stability and crystallinity.
• The co-crystal in demonstrates how supramolecular interactions (e.g., hydrogen bonding with triazine) can stabilize non-planar geometries .

Biological Activity

The compound 3-[(2Z)-3-(2-methoxyethyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, synthesis, and relevant research findings.

Molecular Characteristics

Property	Description
Molecular Formula	C20H23N3O3S2
Molecular Weight	417.5 g/mol
IUPAC Name	3-[3-(2-methoxyethyl)-2-phenylimino-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide
InChI Key	UWMVUYLIYKIAED-UHFFFAOYSA-N
Canonical SMILES	CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CSC(=NC3=CC=CC=C3)N2CCOC

The compound features a thiazole ring, a benzenesulfonamide group, and various substituents that contribute to its biological activity.

Research indicates that compounds similar to 3-[(2Z)-3-(2-methoxyethyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide often exhibit diverse biological activities. These include:

• Antimicrobial Activity: Compounds with thiazole and sulfonamide moieties have been shown to inhibit bacterial growth by interfering with essential metabolic pathways.
• Anti-inflammatory Effects: Studies suggest that such compounds can modulate inflammatory responses, potentially through the inhibition of pro-inflammatory cytokines.
• Analgesic Properties: Some derivatives have demonstrated pain-relieving effects in animal models.

Research Findings

• Antimicrobial Activity:
  A study highlighted the efficacy of thiazole derivatives against various bacterial strains, showcasing their potential as antibiotic agents .
• Anti-inflammatory and Analgesic Effects:
  In vitro and in vivo studies have demonstrated that thiazole-based compounds can significantly reduce inflammation and pain, suggesting their utility in treating conditions like arthritis .
• Lipophilicity and Drug-Likeness:
  The lipophilicity of the compound has been evaluated using reversed-phase thin-layer chromatography. The results indicated favorable absorption characteristics, essential for drug development .

Case Study 1: Antimicrobial Efficacy

A series of thiazole derivatives were synthesized and tested against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against both strains, indicating strong antimicrobial properties.

Case Study 2: Anti-inflammatory Mechanism

In an experimental model of inflammation induced by carrageenan, administration of the compound resulted in a significant reduction in paw edema compared to control groups. The anti-inflammatory effect was attributed to the inhibition of cyclooxygenase enzymes.

Comparative Analysis with Similar Compounds

To understand the unique properties of 3-[(2Z)-3-(2-methoxyethyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide , it is helpful to compare it with related compounds:

Compound Name	Biological Activity	Lipophilicity
N,N-Diethyl-4-[3-(2-methoxyethyl)-...	Moderate antimicrobial	Moderate
Methyl (2Z)-[(2Z)-3-(2-methoxyethyl)...	Strong anti-inflammatory	High

This comparison illustrates the potential advantages of our compound in terms of both potency and pharmacokinetic properties.